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Compound of Interest

Compound Name: Diethyl vinylphosphonate

Cat. No.: B1361785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical information and safety

data for Diethyl vinylphosphonate (CAS 682-30-4). The information is presented to support

research, development, and safety protocols in a laboratory and industrial setting.

Chemical Identification and Properties
Diethyl vinylphosphonate is an organophosphorus compound with a vinyl functional group. It

is a versatile intermediate in the synthesis of various chemical compounds.[1][2]

Identifier Value

CAS Number 682-30-4[1][2]

IUPAC Name Diethyl ethenylphosphonate[2]

Synonyms
Diethyl vinylphosphate, Vinylphosphonic acid

diethyl ester[1][2]

Molecular Formula C₆H₁₃O₃P[1]

Molecular Weight 164.14 g/mol [1]

InChI Key DREPONDJUKIQLX-UHFFFAOYSA-N[2]

SMILES CCOP(=O)(OCC)C=C[2]
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Physical Property Value

Appearance Clear colorless to light yellow liquid[1][2]

Boiling Point 201 - 203 °C[1]

Density 1.068 g/mL at 25 °C[3]

Refractive Index 1.429[1]

Flash Point >110 °C (>230 °F)[4]

Solubility
Soluble in organic solvents like ethanol and

ether; limited solubility in water.[2]

Safety and Hazard Information
Diethyl vinylphosphonate is classified as toxic if swallowed.[5][6] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical.[5] Work should be conducted in a well-ventilated area.[5]

Hazard

Classification (GHS)
Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
alt text Danger

H301: Toxic if

swallowed[5][6]
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Precautionary Statement Code Description

Prevention P264
Wash skin thoroughly after

handling.[6]

P270
Do not eat, drink or smoke

when using this product.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[6]

P330 Rinse mouth.[6]

Storage P405 Store locked up.[6]

Store at 2-8°C in an inert

atmosphere.[5]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[6]

Experimental Protocols
Synthesis of Diethyl Vinylphosphonate
A common method for the synthesis of Diethyl vinylphosphonate involves the reaction of

triethyl phosphite with bromoethylene.

Materials:

Triethyl phosphite

Bromoethylene

Anhydrous Toluene (solvent)
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Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

triethyl phosphite in anhydrous toluene.

Slowly add bromoethylene to the solution at room temperature with constant stirring.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure Diethyl vinylphosphonate.

Visualizations
General Experimental Workflow for Chemical Synthesis
The following diagram illustrates a typical workflow for the synthesis and purification of a

chemical compound like Diethyl vinylphosphonate.
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Caption: General workflow for chemical synthesis and purification.
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Applications
Diethyl vinylphosphonate is a valuable intermediate in organic synthesis.[1] Its applications

include:

Synthesis of Organophosphorus Compounds: It serves as a precursor for various

organophosphorus compounds used as pesticides and herbicides.[1]

Pharmaceutical Development: It is utilized in the synthesis of potential pharmaceutical

agents, including antiviral and anticancer drugs.[1]

Material Science: The vinyl group allows for its incorporation into polymer matrices to

enhance the properties of materials used in coatings, adhesives, and flame retardants.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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